6-Methoxybenzofuran-2-carbaldehyde

• IUPAC Name: 6-methoxy-1-benzofuran-2-carbaldehyde
• InChI: InChI=1S/C10H8O3/c1-12-8-3-2-7-4-9(6-11)13-10(7)5-8/h2-6H,1H3
• InChI Key: GOFAYQFZGHXFTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(O2)C=O
• Molecular Formula: C10H8O3
• DSSTOX Substance ID: DTXSID40202122
• Molecular Weight: 176.17 g/mol
• CAS RN: 53860-74-5

Description

6-Methoxybenzofuran-2-carbaldehyde is a chemical compound with the empirical formula C10H8O3. It is a solid substance. The SMILES string representation of this compound is O=C([H])C1=CC(C=C2)=C(C=C2OC)O1. The InChI representation is 1S/C10H8O3/c1-12-8-3-2-7-4-9(6-11)13-10(7)5-8/h2-6H,1H3.

Molecular Structure Analysis

The molecular weight of 6-Methoxybenzofuran-2-carbaldehyde is 176.17. The MDL number is MFCD01659783. The PubChem Substance ID is 329794975.

Physical And Chemical Properties Analysis

6-Methoxybenzofuran-2-carbaldehyde is a solid substance. The flash point is not applicable.

Scientific Research Applications

Pharmaceutical Research

. It could be used as a precursor in the synthesis of various pharmacologically active molecules. For instance, benzofuran derivatives are recognized for their anti-inflammatory, anticancer, and antimicrobial properties.

Chemical Synthesis

6-Methoxybenzofuran-2-carbaldehyde may serve as an intermediate in the chemical synthesis of complex molecules. .

Safety and Hazards

The safety information available indicates that 6-Methoxybenzofuran-2-carbaldehyde is classified as Acute Tox. 3 Oral. The hazard statements include H301. The precautionary statements are P264, P270, P301 + P310, P405, and P501.

Mechanism of Action

Mode of Action:

The mode of action involves the interaction of 6-Methoxybenzofuran-2-carbaldehyde with its putative targets. It may act through enzymatic inhibition, receptor binding, or other mechanisms. Unfortunately, detailed studies on its precise mode of action are scarce .

Biochemical Pathways:

The affected biochemical pathways remain largely unexplored for this compound. Benzofuran derivatives have shown potential in modulating pathways related to inflammation, oxidative stress, and cell signaling. Specific pathways influenced by 6-methoxybenzofuran-2-carbaldehyde require further investigation .

Pharmacokinetics:

• Excretion (E) : Elimination occurs via urine or feces, influenced by renal and hepatic clearance .

Action Environment:

Environmental factors, such as pH, temperature, and co-administered substances, can influence the compound’s efficacy and stability. These factors impact its bioavailability and overall performance .

Synthesis routes and methods I

Procedure details

An ice-cooled solution of 4.0 g (0.017 mole) of N,6-dimethoxy-N-methyl-2-benzofurancarboxamide in 100 ml of tetrahydrofuran was treated cautiously over 15 minutes (under a nitrogen atmosphere) with 0.65 g (0.017 mole) of lithium aluminum hydride. The mixture was stirred for 1 hour, then quenched by the careful addition of 100 ml of saturated aqueous sodium bisulfate solution. The reaction mixture was extracted with ether (3X 75 ml), and the combined extracts were washed with cold 2% aqueous hydrochloric acid (2X 100 ml), followed by brine (lX 100 ml). The organic layer was dried (anhydrous magnesium sulfate) and evaporated. The residue was chromatographed (silica gel, dichloromethane elution) to yield 2.2 g (74% yield) of the analytically pure aidehyde, mp 75°-77° .

Synthesis routes and methods II

Procedure details

To a stirred slurry LiAlH4 (0.114 g, 3 mmol) in anhydrous Et2O (5 ml) was added drop wise the solution of ethyl-6-methoxybenzofuran-2-carboxylate (0.380 g, 1.73 mmol) and stirring was continued for 0.5 h at room temperature. The reaction mixture was quenched with EtOAc:H2O:MeOH mixture (7:3:1), diluted to 20 ml with EtOAc and filtered through Celite. The filtrate was evaporated and the residue was dried in vacuo to give the creamy paste (0.324 g) which was used as such for next step. This (0.310 g) was dissolved in anhydrous dioxane (10 ml) and MnO2 (1 g, excess) was added to it. The suspension was stirred at reflux for 3 h, cooled to room temperature and filtered through Celite pad. The filtrate was evaporated to dryness and the residue was purified by FCC (SiO2, hexane: EtOAc; 70:30), to give the title compound (0.182 g; 76%), as light pink crystalline solid. 1H-NMR (CDCl3) 3.87 (s, 3H); 6.96 (dd, 1H, J=2.22, 8.73 Hz); 7.03 (d, 1H, J=1.83 Hz); 7.48 (5, 1H); 7.59 (d, 1H, J=8.7 Hz); 9.74 (s, 1H).